Cas no 918871-71-3 (N-{2-[(4-Aminobut-2-yn-1-yl)amino]-2-oxoethyl}benzamide)

• Product Name: N-{2-[(4-Aminobut-2-yn-1-yl)amino]-2-oxoethyl}benzamide
• CAS No: 918871-71-3
• MF: C₁₃H₁₅N₃O₂
• MW: 245.277102708817
• CID: 769737
• Update Time: 2023-08-03

N-{2-[(4-Aminobut-2-yn-1-yl)amino]-2-oxoethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[2-[(4-amino-2-butyn-1-yl)amino]-2-oxoethyl]-
• N-[2-(4-aminobut-2-ynylamino)-2-oxoethyl]benzamide
• N-{2-[(4-Aminobut-2-yn-1-yl)amino]-2-oxoethyl}benzamide

• Inchi： 1S/C13H15N3O2/c14-8-4-5-9-15-12(17)10-16-13(18)11-6-2-1-3-7-11/h1-3,6-7H,8-10,14H2,(H,15,17)(H,16,18)
• InChI Key： RGJMRNJEHINADD-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)NCC(NCC#CCN)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 348
• XLogP3: -0.8
• Topological Polar Surface Area: 84.2